Cas no 921987-39-5 (S-(2-Amino-4-(4-methoxyphenyl)-1-methyl-1H-imidazol-5-yl) O-hydrogen sulfothioate)

• Product Name: S-(2-Amino-4-(4-methoxyphenyl)-1-methyl-1H-imidazol-5-yl) O-hydrogen sulfothioate
• CAS No: 921987-39-5
• MF: C₁₁H₁₃N₃O₄S₂
• MW: 315.368619680405
• CID: 5712180
• PubChem ID: 16104601
• Update Time: 2024-03-01

S-(2-Amino-4-(4-methoxyphenyl)-1-methyl-1H-imidazol-5-yl) O-hydrogen sulfothioate Chemical and Physical Properties

Names and Identifiers

• S-(2-Amino-4-(4-methoxyphenyl)-1-methyl-1H-imidazol-5-yl) O-hydrogen sulfothioate
• 921987-39-5

• Inchi： 1S/C11H13N3O4S2/c1-14-10(19-20(15,16)17)9(13-11(14)12)7-3-5-8(18-2)6-4-7/h3-6H,1-2H3,(H2,12,13)(H,15,16,17)
• InChI Key： CCJRKLGKLWSYTN-UHFFFAOYSA-N
• SMILES： S(C1=C(C2C=CC(=CC=2)OC)N=C(N)N1C)S(=O)(=O)O

Computed Properties

• Exact Mass: 315.03474825g/mol
• Monoisotopic Mass: 315.03474825g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 141Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylimidazoles